Cas no 612095-66-6 (trans N-Benzyl-4-fluorocinnamamide)

• Product Name: trans N-Benzyl-4-fluorocinnamamide
• CAS No: 612095-66-6
• MF: C₁₆H₁₄FNO
• MW: 255.286867618561
• CID: 826341
• PubChem ID: 923530
• Update Time: 2025-06-07

trans N-Benzyl-4-fluorocinnamamide Chemical and Physical Properties

Names and Identifiers

• trans N-Benzyl-4-fluorocinnamamide
• TRANS N-BENZYL-4-FLUOROCINNAMAMIDE, CERTIFIED REFERENCE MATERIAL
• N-benzyl-3-(4-fluorophenyl)prop-2-enamide
• (E)-N-benzyl-3-(4-fluorophenyl)prop-2-enamide
• AKOS001218291
• (E,2E)-N-benzyl-3-(4-fluorophenyl)prop-2-enimidic acid
• 612095-66-6
• Z27749728
• DB-327532

• Inchi： 1S/C16H14FNO/c17-15-9-6-13(7-10-15)8-11-16(19)18-12-14-4-2-1-3-5-14/h1-11H,12H2,(H,18,19)/b11-8+
• InChI Key： GBLXQGPLNCHUGP-DHZHZOJOSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.10600
• Monoisotopic Mass: 255.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 465.2±45.0 °C at 760 mmHg
• Flash Point: 235.1±28.7 °C
• Refractive Index: 1.603
• PSA: 29.10000
• LogP: 3.54620
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

trans N-Benzyl-4-fluorocinnamamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)